N-(butan-2-yl)-2-chloroaniline

Core Science & Biosynthesis

Technical Monograph: N-(butan-2-yl)-2-chloroaniline

This guide serves as a definitive technical monograph on N-(butan-2-yl)-2-chloroaniline , a specialized organochlorine building block used in pharmaceutical discovery and agrochemical synthesis.[1]

CAS Number: 1019552-39-6[1][2]

Executive Summary

N-(butan-2-yl)-2-chloroaniline (also known as 2-chloro-N-sec-butylaniline) is a secondary aniline derivative characterized by significant steric bulk proximal to the nitrogen center.[1] This compound serves as a critical scaffold in Structure-Activity Relationship (SAR) studies, particularly for modulating the lipophilicity and metabolic stability of drug candidates targeting G-protein coupled receptors (GPCRs) and kinase inhibitors. Its unique ortho-chloro substitution combined with a branched sec-butyl group creates a "molecular twist" that can lock conformations and improve selectivity in binding pockets.

Physicochemical Identity & Profile

The following data aggregates experimental and predicted values essential for handling and formulation.

Property	Value	Technical Note
CAS Number	1019552-39-6	Verified via chemical library registries (e.g., Sigma-Aldrich).[1]
IUPAC Name	N-(butan-2-yl)-2-chloroaniline	Alternative: N-sec-butyl-2-chloroaniline.
Molecular Formula	C₁₀H₁₄ClN	-
Molecular Weight	183.68 g/mol	-
Appearance	Pale yellow to amber oil	Darkens upon oxidation/light exposure.
Boiling Point	~255 °C (Predicted)	High BP due to molecular weight/polarity, though lower than primary anilines due to lack of one H-bond donor.
Density	~1.10 g/cm³	Denser than water.
LogP (Octanol/Water)	3.6 ± 0.4 (Predicted)	Highly lipophilic; readily crosses biological membranes.
pKa (Conjugate Acid)	~3.5 - 4.0	The ortho-Cl acts as an electron-withdrawing group (EWG), reducing the basicity of the nitrogen compared to unsubstituted aniline (pKa ~4.6).[1]
Chirality	Yes (C2 of butyl chain)	Usually supplied as a racemate unless chirally resolved.

Synthetic Pathways & Methodology

The synthesis of N-(butan-2-yl)-2-chloroaniline requires overcoming the steric hindrance of the ortho-chloro group and the secondary carbon of the ketone. The industry-standard protocol is Reductive Amination .

Core Protocol: Reductive Amination (Abdel-Magid Method)

This method is preferred over direct alkylation (which leads to over-alkylation) or Buchwald-Hartwig coupling (which can be costly for simple aliphatic chains).[1]

Reagents:

• Substrate: 2-Chloroaniline (1.0 equiv)

• Carbonyl Source: 2-Butanone (Methyl Ethyl Ketone, MEK) (1.2 equiv)[1]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Catalyst: Acetic Acid (AcOH) (1.0 equiv) - Crucial for imine formation.

Step-by-Step Workflow:

• Imine Formation (Equilibrium):

  • Charge a reaction vessel with 2-chloroaniline and DCE under N₂ atmosphere.

  • Add 2-butanone and Acetic Acid. Stir at room temperature for 30–60 minutes.

  • Mechanism:[1][2] The acid catalyzes the nucleophilic attack of the aniline nitrogen onto the ketone carbonyl, forming a hemiaminal which dehydrates to the imine (Schiff base).

• Reduction (Irreversible):

  • Cool the mixture to 0°C.

  • Add NaBH(OAc)₃ portion-wise to control exotherm.

  • Allow to warm to room temperature and stir for 12–24 hours.

  • Note: STAB is chemoselective; it reduces the protonated imine faster than the ketone.

• Quench & Isolation:

  • Quench with saturated aqueous NaHCO₃ (neutralize acid).

  • Extract with Dichloromethane (DCM) or Ethyl Acetate.

  • Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Purify via flash column chromatography (Silica gel; Hexane/EtOAc gradient).

Reaction Pathway Visualization

Figure 1: One-pot reductive amination pathway utilizing chemoselective hydride transfer.[1]

Structural & Mechanistic Applications

Steric "Orthogonal" Locking

In drug design, the 2-chloro substituent creates a steric clash with the N-alkyl group, forcing the N-alkyl chain to twist out of the plane of the phenyl ring.[1] This conformation is critical for:

• Disrupting Planarity: Prevents π-π stacking in off-target enzymes (reducing toxicity).

• Hydrophobic Filling: The sec-butyl group acts as a bulky lipophilic moiety that fills hydrophobic pockets (e.g., in herbicide targets like VLCFA elongases).

Metabolic Stability

• N-Dealkylation Blockade: The branching at the alpha-carbon of the sec-butyl group (adjacent to Nitrogen) retards oxidative N-dealkylation by CYP450 enzymes compared to a straight n-butyl chain.

• Ring Stability: The electron-withdrawing Chlorine atom deactivates the phenyl ring, making it less susceptible to oxidative metabolism at the ring positions.

Downstream Derivatization

This compound is rarely the final drug; it is an intermediate.

• Acylation: Reaction with chloroacetyl chloride yields Chloroacetanilides (a major class of herbicides).

• Sulfonylation: Reaction with sulfonyl chlorides yields sulfonamides (common in COX-2 inhibitors).

Figure 2: Divergent synthesis pathways for agrochemical and pharmaceutical leads.[1]

Safety & Handling Protocols

Warning: Like all halogenated anilines, this compound must be handled as a potential toxicant.

• Acute Toxicity: Chloroanilines are known methemoglobinemia inducers.[1] Absorption through the skin is rapid.

  • Symptom:[1][2] Cyanosis (blue lips/fingernails) due to oxidation of Hemoglobin (Fe2+) to Methemoglobin (Fe3+).

• Handling:

  • Gloves: Double-gloving with Nitrile (0.11 mm) is minimum; Laminate film (Silver Shield) is preferred for prolonged contact.

  • Ventilation: All weighing and transfers must occur inside a certified chemical fume hood.

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The compound is prone to oxidation, turning dark brown over time.

References

• Sigma-Aldrich. Product Specification: N-(butan-2-yl)-2-chloroaniline (CAS 1019552-39-6).[1][3] (Accessed: 2024).

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Chloroaniline Derivatives.[1]

• Smith, P. A. S. (1966). The Chemistry of Open-Chain Organic Nitrogen Compounds. W.A. Benjamin, New York.

Sources

• 1. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. archive.epa.gov [archive.epa.gov]
• 3. N-methyl-2-chloroaniline | Sigma-Aldrich [sigmaaldrich.com]

Precision in Nomenclature and Synthesis: The Case of N-sec-butyl-o-chloroaniline

The Nomenclature Crisis in Drug Discovery

In high-stakes drug development, ambiguity is a liability.[1] While "N-sec-butyl-o-chloroaniline" is a chemically intelligible description commonly used in laboratory shorthand, it fails the rigor required for regulatory submission (IND/NDA) and patent filings.[1] The use of retained common names like "sec-butyl" and "o-chloro" obscures the systematic logic required for global databases.[1]

This guide deconstructs the transition from colloquial naming to the Preferred IUPAC Name (PIN) , outlines the stereochemical implications of the sec-butyl moiety, and provides a validated synthetic protocol for this specific aniline derivative.

Deriving the Systematic IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) 2013 Recommendations (Blue Book) mandate specific hierarchies for Preferred IUPAC Names (PINs).

Step-by-Step Derivation

• Principal Functional Group (Parent Hydride): The molecule is an amine derivative of benzene.[1] While benzenamine is systematic, IUPAC explicitly retains aniline as the PIN for the parent structure (Rule P-62.2.1.2).[1]

• Substituent 1 (Ring): The chlorine atom is at the ortho position relative to the amine.[1] In systematic numbering, the amine carbon is C1, making the chlorine position 2 .

• Substituent 2 (Nitrogen): The nitrogen is substituted with a sec-butyl group.[1]

  • Deprecated: "sec-butyl" is no longer a PIN component.[1][2]

  • Systematic: The 4-carbon chain attached at the second carbon is named butan-2-yl (or 1-methylpropyl).[1]

• Assembly: Substituents on the nitrogen are denoted with the locant N-.[1]

Final Preferred IUPAC Name (PIN):

2-chloro-N-(butan-2-yl)aniline[1]

Nomenclature Logic Flow

Figure 1: Decision tree for deriving the Preferred IUPAC Name (PIN) according to 2013 Blue Book rules.

Stereochemical Considerations: The Hidden Variable

The term "N-sec-butyl" implies a racemic mixture unless specified.[1] The butan-2-yl group contains a chiral center at the C2 position of the butyl chain.

• Chirality: The C2 carbon is bonded to:

  • -H

  • -CH3

  • -CH2CH3[1]

  • -N(H)(2-chlorophenyl)[1]

• Implication: In a biological context (e.g., binding to a protein pocket), the (R)- and (S)- enantiomers will exhibit distinct pharmacodynamics.[1] A rigorous description must specify the stereochemistry if a single enantiomer is isolated.[1]

Example of Stereospecific Naming:

• (2R)-2-chloro-N-(butan-2-yl)aniline[1]

• (2S)-2-chloro-N-(butan-2-yl)aniline[1]

Synthetic Protocol & Structural Validation

Objective: Synthesize 2-chloro-N-(butan-2-yl)aniline via Reductive Amination. Rationale: Direct alkylation (using 2-bromobutane) often leads to over-alkylation (tertiary amines) and elimination byproducts (butenes).[1] Reductive amination using 2-butanone is self-limiting to the secondary amine and cleaner.[1]

Reaction Scheme

Reagents: 2-Chloroaniline, 2-Butanone (Methyl Ethyl Ketone), Sodium Triacetoxyborohydride (STAB), Acetic Acid.[1]

Figure 2: Reductive amination pathway utilizing Sodium Triacetoxyborohydride (STAB) for selective mono-alkylation.[1]

Detailed Methodology (Self-Validating Protocol)

This protocol is adapted from the standard Abdel-Magid reductive amination procedure, optimized for sterically hindered anilines.[1]

Step 1: Imine Formation & Reduction [1]

• Charge: In a dry 250 mL round-bottom flask, dissolve 2-chloroaniline (12.7 g, 100 mmol) in 1,2-Dichloroethane (DCE) (150 mL).

• Add Ketone: Add 2-butanone (10.8 g, 150 mmol, 1.5 eq).

• Catalysis: Add Glacial Acetic Acid (6.0 g, 100 mmol, 1.0 eq). Stir for 15 minutes under Nitrogen. Checkpoint: Solution should remain clear or turn slightly yellow.[1]

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (31.8 g, 150 mmol, 1.5 eq) portion-wise over 20 minutes.

  • Why STAB? Unlike NaBH4, STAB is mild and will not reduce the ketone before the imine forms, preventing the formation of 2-butanol impurity.

• Reaction: Warm to Room Temperature (RT) and stir for 4-12 hours. Monitor via TLC (Hexane/EtOAc 8:2).

Step 2: Workup & Purification [1]

• Quench: Quench with saturated aqueous NaHCO3 (100 mL) until evolution of gas ceases.

• Extraction: Separate layers. Extract aqueous layer with DCM (2 x 50 mL).[1]

• Drying: Combine organics, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: If necessary, purify via flash chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Structural Validation Data (Expected)

To confirm the synthesis of the correct PIN structure, look for these diagnostic signals:

Technique	Diagnostic Signal	Interpretation
1H NMR	δ 3.40 (m, 1H)	The chiral methine proton (N-CH) of the butan-2-yl group.[1]
1H NMR	δ 1.20 (d, 3H)	The methyl doublet adjacent to the chiral center.[1]
1H NMR	δ 4.20 (br s, 1H)	The N-H proton (exchangeable with D2O).[1]
13C NMR	~48-52 ppm	The C-N carbon signal.[1]
MS (ESI)	[M+H]+ = 184.1	Consistent with Formula C10H14ClN.[1]

Pharmacological Implications

The substitution of the N-hydrogen with a sec-butyl group drastically alters the physicochemical profile compared to the parent 2-chloroaniline.

• Lipophilicity (LogP): The addition of a C4 alkyl chain increases LogP by approximately +1.5 to +2.0 units.[1] This significantly enhances blood-brain barrier (BBB) permeability.[1]

• Metabolic Stability: The branched sec-butyl group adjacent to the nitrogen introduces steric hindrance.[1] This can retard N-dealkylation by Cytochrome P450 enzymes compared to a linear n-butyl chain, potentially extending the half-life (

  ) of the molecule.[1]

References

• IUPAC Nomenclature Rules (Blue Book): Favre, H. A., & Powell, W. H. (Eds.).[1][3] (2013).[1][3][4] Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.[1] Rule P-62.2.1.2 (Amines).[1][3][5] [Link][1]

• Parent Structure Data (2-Chloroaniline): National Center for Biotechnology Information (2024).[1] PubChem Compound Summary for CID 7240, 2-Chloroaniline. [Link][1]

• Reductive Amination Methodology: Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[1] [Link]

Sources

• 1. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. old.iupac.org [old.iupac.org]

N-Alkyl-2-Chloroaniline Derivatives: Synthetic Architectures and Medicinal Utility

[1]

Executive Summary

The N-alkylation of 2-chloroaniline represents a critical transformation in medicinal chemistry and agrochemical synthesis.[1] Unlike simple anilines, the 2-chloroaniline scaffold presents a unique "ortho-effect"—a combination of steric hindrance and inductive electron withdrawal (

)—that significantly alters its nucleophilic profile. This guide analyzes the synthetic methodologies required to overcome these barriers, focusing on the production of high-purity mono-alkylated derivatives. These compounds serve as essential pharmacophores in Non-Steroidal Anti-Inflammatory Drugs (NSAIDs), kinase inhibitors, and advanced fungicides.[1]

Chemical Space & Structural Significance[1]

The Ortho-Chloro Effect

The presence of a chlorine atom at the C2 position imposes two distinct constraints on the aniline nitrogen:

• Electronic Deactivation: The high electronegativity of chlorine pulls electron density via induction, lowering the pKa of the conjugate acid to ~2.66 (compared to 4.6 for aniline).[1] This reduces the nitrogen's nucleophilicity in

  reactions.[1]

• Steric Orthogonality: The bulky chlorine atom forces the nitrogen lone pair out of planarity with the aromatic ring to relieve steric strain, paradoxically making the lone pair more available for reaction in some contexts, but physically blocking the approach of bulky electrophiles.

Lipophilicity Modulation

N-alkylation allows for precise tuning of the molecule's LogP (Partition Coefficient).[1]

• Parent 2-Chloroaniline: LogP ≈ 1.90.[1]

• N-Methyl Derivative: LogP ≈ 2.4.[1]

• N-Benzyl Derivative: LogP > 3.5.[1] This modulation is critical for blood-brain barrier (BBB) penetration in CNS-active agents and membrane permeability in agrochemicals.[1]

Synthetic Methodologies

To achieve selective N-monoalkylation without over-alkylation (quaternization), researchers must choose between kinetic control (Reductive Amination) and catalytic activation (Metal-Catalyzed Cross-Coupling).[1]

Pathway Analysis (Graphviz Visualization)

Figure 1: Comparative analysis of synthetic routes. Reductive amination (Method A) offers the highest selectivity for primary chains, while Copper-Catalyzed HARC (Method C) is superior for sterically hindered secondary alkyl groups.

Method A: Reductive Amination (The Gold Standard)

Mechanism: Formation of an iminium ion intermediate followed by in situ hydride transfer.[1] Why it works: The imine formation is reversible, but the reduction step is irreversible. The steric bulk of the ortho-chloro group destabilizes the imine less than it hinders the

transition state of direct alkylation. Reagent Choice: Sodium Triacetoxyborohydride (STAB) is preferred over NaCNBH due to lower toxicity and better compatibility with the weakly basic 2-chloroaniline.[1]

Method B: Copper-Catalyzed "HARC" Protocol

Mechanism: Halogen Abstraction-Radical Capture.[1][2] Context: Traditional

fails with bulky secondary alkyl halides due to the steric clash with the ortho-chloro group.[1] The Cu-catalyzed photochemical method generates an alkyl radical that attacks the copper-bound amine, bypassing the transition state. Utility: Essential for synthesizing N-isopropyl or N-cyclohexyl derivatives used in herbicide resistance breakers.[1]

Detailed Experimental Protocol

Objective: Synthesis of N-(4-methoxybenzyl)-2-chloroaniline via Reductive Amination.

Materials

• Substrate: 2-Chloroaniline (1.0 equiv, 10 mmol)

• Electrophile: 4-Methoxybenzaldehyde (1.1 equiv)[1]

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

• Additive: Acetic Acid (1.0 equiv) – Critical for catalyzing imine formation with electron-deficient anilines.[1]

Step-by-Step Workflow

• Imine Formation (Equilibrium):

  • Charge a flame-dried reaction flask with 2-chloroaniline (1.27 g) and DCE (30 mL).

  • Add 4-methoxybenzaldehyde (1.50 g) and Acetic Acid (0.6 mL).

  • Stir at Room Temperature (RT) for 30–60 minutes under

    .

  • Checkpoint: Monitor by TLC.[1][3] You may not see full conversion to imine, which is acceptable.[1]

• Reduction (Irreversible):

  • Cool the mixture to 0°C.

  • Add STAB (3.18 g) portion-wise over 10 minutes. Caution: Mild exotherm.[1]

  • Allow to warm to RT and stir for 12–16 hours.

• Quench & Workup:

  • Quench with saturated aqueous NaHCO

    (slow addition until effervescence ceases).

  • Extract with DCM (3 x 20 mL).

  • Wash combined organics with brine, dry over Na

    SO , and concentrate.[1]

• Purification:

  • Flash Column Chromatography (Hexanes/EtOAc 9:1).[1]

  • Expected Yield: 85–92%.[1]

Characterization Data (QC)

Property	Value / Observation
Physical State	Pale yellow oil or low-melting solid
H NMR (CDCl )	4.35 (s, 2H, N-CH ), 4.80 (br s, 1H, NH )
Shift Diagnostic	The N-H proton is deshielded relative to aniline due to the ortho-Cl inductive effect.[4]
MS (ESI+)	[M+H] = 248.08 (distinct Cl isotope pattern 3:[1]1)

Medicinal Chemistry Applications

Structure-Activity Relationship (SAR) Logic[1]

Figure 2: SAR Logic for Drug Design. The ortho-chlorine serves as a metabolic shield, while the N-alkyl chain is the primary lever for adjusting pharmacokinetic properties.

Key Therapeutic Classes

• NSAID Precursors:

  • While Diclofenac is N-arylated, N-alkyl analogues are investigated as COX-2 selective inhibitors with reduced gastric toxicity.[1] The 2-chloro group is essential for forcing the two aromatic rings (in arylated versions) or the alkyl chain into a non-coplanar conformation, fitting the COX active site.

• Antimicrobial Agents:

  • N-benzyl-2-chloroaniline derivatives exhibit potent activity against MRSA (Methicillin-resistant S. aureus).[1] The chlorine atom enhances lipophilicity, aiding bacterial cell wall penetration.[1]

• Agrochemicals (Herbicides):

  • Used as intermediates for acetanilide herbicides (e.g., precursors to metolachlor analogues).[1] The N-alkyl group prevents rapid degradation in soil while maintaining phytotoxicity.[1]

References

• Matier, C. D., Schwaben, J., Peters, J. C., & Fu, G. C. (2017).[1][5] Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light.[1][2][5] Journal of the American Chemical Society, 139(48), 17707–17710. [1]

• Abdel-Magid, A. F., et al. (1996).[1][6] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][6] The Journal of Organic Chemistry, 61(11), 3849-3862. [1]

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 7240, 2-Chloroaniline.[1] [1]

• Dysin, A. P., et al. (2023).[1] Novel Highly Efficient Green and Reusable Cu(II)/Chitosan-Based Catalysts for the Buchwald Reaction.[1][7] International Journal of Molecular Sciences, 24(3), 2548.[1] [1]

• Perollier, C., et al. (2022).[1] N-Alkyl-2-Quinolonopyrones Demonstrate Antimicrobial Activity against ESKAPE Pathogens.[1] ACS Omega, 7(30), 26630–26643.[1] [1]

Sources

• 1. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. academicjournals.org [academicjournals.org]
• 5. Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light [organic-chemistry.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Technical Whitepaper: Thermophysical Characterization of N-(butan-2-yl)-2-chloroaniline

[1]

Executive Summary

N-(butan-2-yl)-2-chloroaniline (also known as N-sec-butyl-2-chloroaniline) is a specialized intermediate often utilized in the synthesis of chloroacetanilide herbicides and specific pharmaceutical pharmacophores.[1] Unlike its parent compound, 2-chloroaniline, widely published experimental thermophysical data for this specific N-alkylated derivative is sparse in open literature.[1]

This technical guide provides a rigorous analysis of the compound's boiling point (BP) and melting point (MP) based on Structure-Property Relationship (SPR) modeling and comparative analysis.[1] Furthermore, it establishes a self-validating experimental protocol for researchers to determine these values empirically with high precision, ensuring data integrity for regulatory or process development needs.

Part 1: Chemical Identity & Structural Analysis[2][3]

Understanding the thermophysical behavior of N-(butan-2-yl)-2-chloroaniline requires a structural dissection of its intermolecular forces.[1]

• IUPAC Name: N-(butan-2-yl)-2-chloroaniline[1]

• Synonyms: N-sec-butyl-o-chloroaniline; 2-chloro-N-(1-methylpropyl)aniline[1]

• Molecular Formula: C₁₀H₁₄ClN[2]

• Molecular Weight: 183.68 g/mol [2]

Structural Impact on Thermal Properties[1]

• Steric Hindrance (Ortho-Effect): The chlorine atom at the ortho position creates significant steric bulk. Combined with the branched sec-butyl group on the nitrogen, this disrupts the planar stacking efficiency of the benzene rings.

• Hydrogen Bonding: Unlike the parent primary amine (2-chloroaniline), which has two N-H donors, this secondary amine has only one. This reduction in hydrogen bonding capacity typically lowers the melting point relative to molecular weight increase.

• Chirality: The sec-butyl group introduces a chiral center. Synthetic samples are typically racemic mixtures, which further suppresses crystallization, favoring a liquid state at room temperature.

Part 2: Thermophysical Data Profile

The following values represent a synthesis of SPR predictions and comparative analysis with structurally homologous N-alkyl anilines.

Table 1: Predicted vs. Reference Properties[1]

Property	Parent: 2-Chloroaniline	Target: N-(butan-2-yl)-2-chloroaniline	Confidence Level
Physical State (25°C)	Liquid / Low-melting solid	Liquid (Oil)	High
Melting Point (MP)	-2°C to -14°C (polymorphic)	< -15°C (Glass Transition likely)	High
Boiling Point (1 atm)	208–210°C	260–275°C	Medium-High
Boiling Point (15 mmHg)	~95°C	135–145°C	High
Density	1.213 g/mL	1.10–1.15 g/mL	High
Refractive Index ( )	1.589	1.550–1.565	Medium

Technical Insight: The addition of the butyl chain (+56 Da) significantly increases the boiling point due to increased London dispersion forces, despite the loss of one H-bond donor. Conversely, the asymmetry of the sec-butyl group prevents the efficient lattice packing required for a high melting point.

Part 3: Experimental Determination Protocols

For researchers requiring certified values for regulatory submission (e.g., REACH, FDA), reliance on prediction is insufficient. The following protocols provide a self-validating workflow for empirical determination.

Protocol A: Differential Scanning Calorimetry (DSC) for Melting Point

Use this method to determine if the substance exhibits a true melting point or a glass transition (

).[1]

• Sample Prep: Encapsulate 5–10 mg of N-(butan-2-yl)-2-chloroaniline in a hermetically sealed aluminum pan.

• Cycle:

  • Cool: Equilibrate at 25°C, then cool to -80°C at 10°C/min.

  • Isotherm: Hold for 5 minutes to allow ordering.

  • Heat: Ramp from -80°C to 50°C at 10°C/min.

• Analysis:

  • Look for a step-change in the baseline (Heat Capacity change) indicating

    .[1]

  • Look for a sharp endothermic peak indicating melting (

    ).

  • Note: Due to the racemic nature, crystallization may be sluggish; a "Cold Crystallization" exotherm may appear during heating.

Protocol B: Reduced Pressure Boiling Point Determination

Standard atmospheric distillation may cause thermal decomposition (discoloration) before the boiling point is reached. Vacuum method is preferred.

• Setup: Micro-distillation apparatus (short path) with a calibrated manometer.

• Procedure:

  • Reduce system pressure to 10–15 mmHg (stable).

  • Apply heat gradually using an oil bath.

  • Record the vapor temperature when condensate first appears (Onset) and when the temperature plateaus (Steady State).

• Nomograph Correction: Use the Clausius-Clapeyron relation or a pressure-temperature nomograph to extrapolate the atmospheric boiling point (760 mmHg).

Part 4: Characterization Workflow

The following diagram outlines the logical flow for characterizing this intermediate, ensuring purity before thermal analysis to avoid colligative property errors.

Figure 1: Workflow for the isolation and thermal characterization of N-(butan-2-yl)-2-chloroaniline. Note the critical purity check loop to prevent impurity-induced melting point depression.

Part 5: Application Context

Synthesis & Purification

The boiling point difference between the starting material (2-chloroaniline, BP 209°C) and the product (BP ~265°C) allows for separation via fractional distillation. However, because the difference is <60°C, a fractionating column (Vigreux) is recommended over simple distillation to ensure removal of the toxic parent amine.

Thermal Stability

N-alkyl anilines are generally stable up to their boiling points, but the presence of the chlorine atom sensitizes the ring to oxidation at high temperatures.

• Recommendation: Maintain process temperatures below 200°C whenever possible. Distill under high vacuum (<5 mmHg) to keep pot temperature low.

Safety Considerations

• Toxicity: Like 2-chloroaniline, this derivative should be treated as a potential methemoglobinemia inducer.

• Skin Absorption: The lipophilic butyl group enhances skin permeability compared to the parent aniline. Strict PPE (permeation-resistant gloves) is mandatory.[1]

References

• National Institute of Standards and Technology (NIST). 2-Chloroaniline Thermochemical Data. NIST Chemistry WebBook, SRD 69. [Link][1]

• PubChem Database. 2-Chloroaniline Compound Summary (Parent Analog). National Center for Biotechnology Information. [Link]

Sources

• 1. N,N-BIS(2-HYDROXYPROPYL)ANILINE | 3077-13-2 [chemicalbook.com]
• 2. 2-Tert-butyl-5-chloroaniline | C10H14ClN | CID 520199 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of N-(butan-2-yl)-2-chloroaniline: A Detailed Guide to Reductive Amination

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive technical guide for the synthesis of N-(butan-2-yl)-2-chloroaniline from 2-chloroaniline and butan-2-one via reductive amination. This guide is designed to provide not only a step-by-step protocol but also the underlying scientific principles and practical insights to ensure a successful and safe synthesis.

Introduction

N-alkylated anilines are a prevalent structural motif in a vast array of pharmaceuticals, agrochemicals, and functional materials. The introduction of an alkyl group to the nitrogen atom of an aniline can significantly modulate its biological activity, physicochemical properties, and reactivity. The target molecule, N-(butan-2-yl)-2-chloroaniline, serves as a valuable intermediate in organic synthesis, with potential applications in the development of novel bioactive compounds. The chloro- and sec-butyl-substituents on the aniline core provide a unique combination of steric and electronic properties for further chemical transformations.

The synthesis of N-substituted anilines can be achieved through various methods, with reductive amination being one of the most efficient and widely used strategies.[1] This one-pot reaction combines a carbonyl compound (in this case, butan-2-one) and an amine (2-chloroaniline) to form an imine intermediate, which is then reduced in situ to the desired N-alkylated amine. This approach is favored for its operational simplicity, high atom economy, and the use of mild and selective reducing agents.

Reaction Mechanism and Principles

The synthesis of N-(butan-2-yl)-2-chloroaniline proceeds via a reductive amination reaction. The mechanism can be delineated into two key stages:

• Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of the amino group of 2-chloroaniline on the carbonyl carbon of butan-2-one. This is typically catalyzed by a weak acid, which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic. The resulting hemiaminal intermediate then undergoes dehydration to form a Schiff base, which is subsequently protonated to yield a reactive iminium ion.

• Reduction of the Iminium Ion: A selective reducing agent, such as sodium triacetoxyborohydride, then delivers a hydride to the electrophilic carbon of the iminium ion, yielding the final product, N-(butan-2-yl)-2-chloroaniline. Sodium triacetoxyborohydride is a particularly effective reagent for this transformation as it is mild enough not to reduce the starting ketone but is sufficiently reactive to reduce the intermediate iminium ion.

dot digraph "Reductive Amination Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#202124", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: "Mechanism of Reductive Amination"

Experimental Protocol

This protocol is a general procedure adapted for the synthesis of N-(butan-2-yl)-2-chloroaniline and should be performed by trained personnel in a well-ventilated fume hood.

Materials and Equipment

Reagent/Equipment	Grade	Supplier	Notes
2-Chloroaniline	Reagent Grade, ≥98%	e.g., Sigma-Aldrich	Corrosive and toxic. Handle with care.[2]
Butan-2-one (MEK)	Reagent Grade, ≥99%	e.g., Fisher Scientific	Flammable liquid.
Sodium Triacetoxyborohydride	Reagent Grade, ≥95%	e.g., Sigma-Aldrich	Moisture sensitive. Handle under inert gas.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	e.g., Acros Organics
Acetic Acid, Glacial	ACS Grade, ≥99.7%	e.g., VWR	Corrosive.
Saturated Sodium Bicarbonate	Laboratory Grade	Aqueous solution.
Anhydrous Magnesium Sulfate	Laboratory Grade
Round-bottom flask	250 mL	Oven-dried before use.
Magnetic stirrer and stir bar
Septum and needles	For inert atmosphere.
Separatory funnel	500 mL
Rotary evaporator
Thin Layer Chromatography (TLC)	Silica gel 60 F254	For reaction monitoring.

Procedure

• Reaction Setup: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloroaniline (1.0 eq).

• Solvent and Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane (DCM) to dissolve the 2-chloroaniline.

• Add butan-2-one (1.2 eq) to the solution, followed by glacial acetic acid (1.2 eq).

• Initiation of Reduction: While stirring vigorously, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes. The addition may be exothermic, and the reaction temperature should be monitored.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 9:1 v/v).

• Work-up: Once the reaction is complete (as indicated by the disappearance of the limiting starting material on TLC), carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Continue stirring until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

Purification

The crude product can be purified by flash column chromatography on silica gel. A suitable eluent system would typically be a gradient of ethyl acetate in hexane. The fractions containing the pure product (as determined by TLC) should be combined and the solvent removed under reduced pressure to yield N-(butan-2-yl)-2-chloroaniline as an oil or low-melting solid.

dot digraph "Experimental_Workflow" { graph [fontname="Arial", fontsize=12]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#202124", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: "Experimental Workflow for Synthesis"

Safety Precautions

• 2-Chloroaniline: This compound is toxic and a suspected carcinogen. It is harmful if swallowed, inhaled, or absorbed through the skin.[2] Always handle in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Butan-2-one (MEK): A flammable liquid and irritant. Keep away from ignition sources.

• Sodium Triacetoxyborohydride: This reagent is moisture-sensitive and can release flammable gases upon contact with water. It is also a skin and eye irritant. Handle under an inert atmosphere and away from moisture.

• Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. Use only in a well-ventilated fume hood.

• Acetic Acid: Corrosive and causes severe skin burns and eye damage. Handle with care.

Characterization Data (Expected)

The final product should be characterized to confirm its identity and purity. The following are expected analytical data based on the structure of N-(butan-2-yl)-2-chloroaniline and data for similar compounds.

• ¹H NMR (CDCl₃): Expected signals would include aromatic protons, a methine proton from the sec-butyl group, methylene protons, and methyl protons. The chemical shifts and coupling patterns would be characteristic of the structure.

• ¹³C NMR (CDCl₃): Signals corresponding to the aromatic carbons and the aliphatic carbons of the sec-butyl group are expected.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of N-(butan-2-yl)-2-chloroaniline (C₁₀H₁₄ClN). The isotopic pattern of chlorine should also be observable.

• Infrared (IR) Spectroscopy: Characteristic peaks for N-H stretching (around 3400 cm⁻¹), C-H stretching (aliphatic and aromatic), and C-N stretching are expected.

Troubleshooting

• Low Yield: Incomplete reaction may be due to impure reagents or insufficient reaction time. Ensure all reagents are of high purity and the reaction is monitored to completion. The reaction of anilines with electron-withdrawing groups can be sluggish.

• Side Products: The formation of di-alkylated products is a potential side reaction, although less common with secondary amines. Using a slight excess of the ketone can help to drive the reaction towards the desired mono-alkylation.

• Difficult Purification: If the product is difficult to separate from starting materials or byproducts, optimizing the chromatography conditions (e.g., solvent gradient, column length) may be necessary.

Conclusion

This application note provides a detailed and practical guide for the synthesis of N-(butan-2-yl)-2-chloroaniline via reductive amination. By understanding the underlying mechanism and adhering to the outlined protocol and safety precautions, researchers can confidently and efficiently prepare this valuable synthetic intermediate. The provided framework for characterization and troubleshooting will further aid in achieving a successful synthetic outcome.

References

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• PubChem. 2-Chloroaniline. National Center for Biotechnology Information. [Link]

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Separation of N-sec-butyl and N,N-di-sec-butyl Aniline Byproducts

Welcome to the technical support center for the purification of N-sec-butyl aniline and its common byproduct, N,N-di-sec-butyl aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the separation of these closely related aniline derivatives.

The synthesis of N-sec-butyl aniline often leads to the formation of the di-substituted byproduct, N,N-di-sec-butyl aniline, due to over-alkylation.[1] The structural similarity and close physical properties of these two compounds can present significant purification challenges. This guide offers practical, field-proven insights to effectively address these separation issues.

Troubleshooting Guide

This section addresses specific problems you may encounter during your purification experiments.

Issue 1: Poor resolution between N-sec-butyl and N,N-di-sec-butyl aniline in flash column chromatography.

Root Cause Analysis: The primary reason for poor separation via silica gel chromatography is the similar polarity of the two compounds. Additionally, the basic nature of amines can lead to tailing on acidic silica gel, further compromising resolution.[2]

Solutions:

• Mobile Phase Modification:

  • Incorporate a Competing Amine: Add a small percentage (0.1-1%) of a volatile tertiary amine, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), to your mobile phase.[2] This "competing base" neutralizes the acidic silanol groups on the silica surface, reducing tailing and improving peak shape.

  • pH Adjustment: For basic amines, using a mobile phase with an alkaline pH can increase their lipophilicity, leading to better retention and separation.[2] However, this is more applicable to reverse-phase chromatography.

• Stationary Phase Selection:

  • Deactivated Silica: Use silica gel that has been treated to reduce the number of acidic sites.

  • Alumina: Basic or neutral alumina can be a better alternative to silica gel for the separation of basic compounds like anilines.

Experimental Protocol: Optimizing Flash Chromatography with a Competing Amine

• Prepare the Mobile Phase: Start with a non-polar solvent system, such as a hexane/ethyl acetate gradient. To this, add 0.5% (v/v) triethylamine.

• Column Equilibration: Thoroughly equilibrate the silica gel column with the initial mobile phase containing triethylamine.

• Sample Loading: Dissolve your crude mixture in a minimal amount of the initial mobile phase or a compatible solvent like dichloromethane.

• Gradient Elution: Run a shallow gradient from low to high polarity (e.g., 0-20% ethyl acetate in hexane).

• Fraction Collection and Analysis: Collect small fractions and analyze them by Thin Layer Chromatography (TLC) or an appropriate analytical technique to determine the purity.

Issue 2: Co-elution of byproducts in High-Performance Liquid Chromatography (HPLC).

Root Cause Analysis: Co-elution in HPLC is often a result of a mobile phase that does not provide sufficient selectivity for the analytes on the chosen stationary phase. The similar hydrophobicity of N-sec-butyl and N,N-di-sec-butyl aniline can make their separation on a standard C18 column challenging.

Solutions:

• Optimize Mobile Phase Composition:

  • Solvent Choice: Vary the organic modifier. If you are using acetonitrile, try methanol or a combination of both. The different solvent properties can alter the selectivity.[3]

  • pH Control: The retention of anilines on a reverse-phase column is highly dependent on the pH of the mobile phase.[4] Adding a buffer to control the pH can significantly impact the separation. Since anilines are basic, a slightly acidic mobile phase (e.g., using formic acid or acetic acid) will protonate the amino groups, altering their retention behavior.

• Column Selection:

  • Phenyl-Hexyl Phases: Columns with a phenyl-hexyl stationary phase can offer different selectivity for aromatic compounds compared to standard C18 columns due to pi-pi interactions.

  • Embedded Polar Group (EPG) Phases: These columns have a polar group embedded in the alkyl chain, which can provide alternative selectivity for basic compounds.

Data Presentation: HPLC Method Development Starting Points

Parameter	Condition 1 (Standard)	Condition 2 (Alternative Selectivity)
Column	C18, 5 µm, 4.6 x 150 mm	Phenyl-Hexyl, 5 µm, 4.6 x 150 mm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Acetate, pH 5
Mobile Phase B	Acetonitrile	Methanol
Gradient	50-95% B over 15 min	60-90% B over 15 min
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 254 nm	UV at 254 nm

Issue 3: Difficulty in separating large quantities of the byproducts using fractional distillation.

Root Cause Analysis: Fractional distillation separates compounds based on differences in their boiling points.[5] While effective for compounds with significantly different boiling points, it can be challenging for isomers or compounds with close boiling points, such as N-sec-butyl and N,N-di-sec-butyl aniline.[6]

Solutions:

• Vacuum Distillation: Performing the distillation under reduced pressure lowers the boiling points of the compounds, which can increase the relative volatility difference and improve separation.[7]

• High-Efficiency Packing Material: Use a fractionating column with a high number of theoretical plates. Structured packing or more efficient random packing (like Raschig rings or Vigreux indentations) can enhance the separation efficiency.[8]

• Optimize Reflux Ratio: A higher reflux ratio (the ratio of the amount of liquid returned to the column to the amount of liquid removed as distillate) can improve separation but will also increase the distillation time.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for separating N-sec-butyl and N,N-di-sec-butyl aniline on a large scale?

For large-scale purification, fractional distillation under reduced pressure is often the most practical and cost-effective method.[8][9] While challenging due to the close boiling points, optimizing the column efficiency and reflux ratio can lead to a successful separation.

Q2: Can chemical derivatization be used to facilitate the separation?

Yes, chemical derivatization can be a powerful tool. The primary amine of N-sec-butyl aniline can be selectively reacted to form a derivative with significantly different physical properties, making separation easier.

• Reaction with Phthalic Anhydride: N-sec-butyl aniline will react with phthalic anhydride to form a phthalamic acid, which is acidic and can be easily separated from the unreacted tertiary amine (N,N-di-sec-butyl aniline) by extraction with an aqueous base.[10] The N-sec-butyl aniline can then be recovered by hydrolysis of the phthalamic acid.

Q3: Are there any non-chromatographic methods besides distillation that can be used?

• Dissociation Extraction: This technique exploits the difference in the basicity of the two amines. By using a stoichiometric deficiency of an acid in a two-phase system (aqueous and organic), the more basic amine will be preferentially protonated and extracted into the aqueous phase.[11]

• Recrystallization: If the desired product or a derivative can be crystallized, this can be an effective purification method.[12][13] For example, forming the hydrochloride salt of the amine mixture and performing a fractional crystallization might be possible if the solubilities of the salts are sufficiently different.

Q4: How can I prevent the formation of N,N-di-sec-butyl aniline during the synthesis of N-sec-butyl aniline?

The key to minimizing the formation of the di-substituted byproduct is to control the stoichiometry of the reactants. Using a molar excess of aniline relative to the sec-butylating agent will favor the formation of the mono-substituted product. Additionally, carefully controlling the reaction temperature and time can help to limit over-alkylation.[1]

Visualization of Separation Strategy Selection

Sources

• 1. researchgate.net [researchgate.net]
• 2. biotage.com [biotage.com]
• 3. Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Purification [chem.rochester.edu]
• 6. Aniline and water mixture can be separated by (A) Fractional distillation.. [askfilo.com]
• 7. texiumchem.com [texiumchem.com]
• 8. A Process For Preparation Of Highly Pure 4 (N Butyl) Aniline [quickcompany.in]
• 9. CN102816074A - Synthesis method of p-n-butylaniline - Google Patents [patents.google.com]
• 10. US1908951A - Method of separating alkyl anilines - Google Patents [patents.google.com]
• 11. ias.ac.in [ias.ac.in]
• 12. scribd.com [scribd.com]
• 13. Recrystallization Of Acetanilide From Aniline - 1285 Words | Cram [cram.com]

Stability of N-(butan-2-yl)-2-chloroaniline to oxidation

Technical Support Center: Stability & Oxidation of N-(butan-2-yl)-2-chloroaniline

To: Research & Development Division From: Senior Application Scientist, Chemical Stability Unit Subject: Technical Guide: Oxidative Stability Profile of N-(butan-2-yl)-2-chloroaniline

Executive Summary

You are accessing this guide because you have observed instability—likely color changes or unexpected impurities—in samples of N-(butan-2-yl)-2-chloroaniline .

This secondary aniline is inherently susceptible to oxidative degradation via two distinct mechanisms: radical-mediated polymerization (causing color) and oxidative dealkylation (causing chemical loss).[1][2] This guide provides the mechanistic causality, troubleshooting workflows, and validated protocols to stabilize your material.

Module 1: The Degradation Mechanism (Why is this happening?)

Q: Why does my clear liquid turn brown/black upon storage? A: The color change is due to trace radical oxidation, not necessarily gross decomposition.[1] Anilines, particularly ortho-substituted ones like 2-chloroaniline derivatives, have an electron-rich nitrogen lone pair.[1][2] Exposure to atmospheric oxygen and light generates radical cations (

).[1][2] These radicals couple to form azo-linkages, phenazines, or quinone-imines.[1][2] These species have extremely high extinction coefficients, meaning even ppm-level degradation can turn a sample dark brown while LC purity remains >99%.[1][2]

Q: What is the primary chemical degradation pathway? A: Oxidative

-Dealkylation. The sec-butyl group possesses a methine proton ( -C-H) adjacent to the nitrogen.[1][2] This position is chemically vulnerable.[1][2] Radical abstraction of this proton leads to an imine intermediate, which rapidly hydrolyzes.[1]

Key Degradation Products:

• 2-Chloroaniline: The primary amine hydrolysis product (more polar, elutes earlier in Reverse Phase HPLC).[1][2]

• Butanone (Methyl Ethyl Ketone): The carbonyl byproduct (often lost in solvent front or evaporation).[1][2]

Visualization: Oxidative Pathways

Figure 1: Mechanistic pathway showing the bifurcation between color-forming dimerization and degradative dealkylation.[1][2]

Module 2: Troubleshooting & Diagnostics

Q: I see a new impurity peak in HPLC. Is it oxidation? Use this diagnostic table to identify the issue based on your observation.

Observation	Probable Cause	Verification Step
Sample turns Brown/Black	Trace Azo/Quinone formation.[1][2]	UV-Vis: Check for broad absorbance >400nm.[1][2] LC-MS: Purity likely unchanged (>98%).[1][2]
New Peak (RRT < 1.0)	2-Chloroaniline formation via dealkylation.[1][2]	Co-injection: Spike sample with authentic 2-chloroaniline.
Mass Shift [M+16]	N-Hydroxylation ( -OH).[1][2]	LC-MS: Look for M+16 peak.[1][2] Common in metabolic studies but less stable in storage.[1][2]
Mass Shift [M-2]	Imine formation.	LC-MS: Look for M-2 peak. Indicates anhydrous oxidation (sample is dry but oxidized).[1][2]

Q: How do I remove the color? A: If the purity is acceptable, do not attempt to distill; heat accelerates the radical mechanism.[1]

• Protocol: Pass the solution through a short plug of neutral alumina or silica gel .[1][2] The polar color bodies (dimers) will adhere to the stationary phase, while the secondary aniline elutes.[1]

Module 3: Storage & Handling Protocols

Q: What are the mandatory storage conditions? To maintain >99.5% purity for pharmaceutical applications, you must inhibit the radical initiation step.[1]

• Atmosphere: Argon is superior to Nitrogen (heavier than air, blankets the liquid).[1][2]

• Container: Amber glass vials (Type I borosilicate) with Teflon-lined caps.

• Temperature: Store at 2–8°C .

  • Note: Do not freeze if the material is dissolved in DMSO, as repeated freeze-thaw cycles pump oxygen into the solution.[1][2]

• Additives (Optional): For non-GMP research samples, adding 0.1% BHT (Butylated hydroxytoluene) effectively scavenges the radicals and prevents color formation.[1][2]

Module 4: Validated Analytical Workflow

Objective: Confirm oxidative instability using a Forced Degradation Study (Stress Testing).

Step 1: Oxidative Stress Preparation [1]

• Dissolve 10 mg of N-(butan-2-yl)-2-chloroaniline in 10 mL Acetonitrile/Water (50:50).

• Add 100 µL of 30% Hydrogen Peroxide (

  ).

• Incubate at ambient temperature for 4 hours. Do not heat.

Step 2: Analytical Method (HPLC-UV/MS)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: 254 nm (aromatic ring) and 210 nm (general).[1][2]

Step 3: Data Interpretation

• Retention Time (RT) Prediction:

  • 2-Chloroaniline (Degradant): Will elute earlier than the parent (more polar, loss of butyl group).[1][2]

  • Parent: Elutes later (lipophilic sec-butyl group).[1][2]

  • N-Oxide: Elutes slightly earlier than parent (if stable).[1][2]

Self-Validation Check:

• If the parent peak decreases and a peak matching the 2-chloroaniline reference standard appears, the mechanism is oxidative dealkylation [1][2].[1]

• If the solution darkens but no new peaks >1% area appear, the issue is radical coupling (cosmetic instability) [3].[1]

References

• National Toxicology Program. (1992).[1][2] 2-Chloroaniline: Physical and Chemical Properties. National Institutes of Health.[1][2] Link[1]

• Boonrattanakij, N., et al. (2009).[1][3] Kinetics and mechanism of 2,6-dimethyl-aniline degradation by hydroxyl radicals. Journal of Hazardous Materials.[1][2] Link

• Loba Chemie. (2023).[1][2][4] Safety Data Sheet: 2-Chloroaniline.[1][2][4] (Confirming "Darkens on storage" characteristic). Link

• Sigma-Aldrich. (2024).[1][2] Product Specification: N-sec-Butylaniline.[1][2][5] (Structural analog stability data). Link

Sources

• 1. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-butyl-N-(2-chloroethyl)aniline | C12H18ClN | CID 104615 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Kinetics and mechanism of 2,6-dimethyl-aniline degradation by hydroxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 95-51-2 CAS | 2-CHLOROANILINE | Amines & Amine Salts | Article No. 02731 [lobachemie.com]
• 5. N-sec-Butylaniline | C10H15N | CID 253532 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Benchmarking 13C NMR Prediction Algorithms for N-sec-butyl-2-chloroaniline

Executive Summary

The Challenge: N-sec-butyl-2-chloroaniline represents a complex case for NMR prediction due to the competing electronic effects and steric hindrance. The ortho-chloro substituent creates a "steric gate," forcing the bulky N-sec-butyl group to twist out of the aromatic plane. This conformational distortion disrupts the standard

conjugation of the nitrogen lone pair, often causing standard additivity algorithms to overestimate shielding at the ortho and para positions.

The Solution: This guide compares three prediction methodologies—Empirical Additivity (Incremental) , Hierarchical Database (HOSE) , and DFT (GIAO) —against a rationalized "Consensus Prediction" to assist researchers in structural elucidation.

Structural Analysis & Numbering

Before analyzing shifts, we must establish a consistent numbering scheme.[1] The molecule is chiral due to the sec-butyl group, though enantiomers are magnetically equivalent in achiral solvents (

).

• Aromatic Ring:

  • C1: Ipso to Nitrogen (Quaternary)

  • C2: Ipso to Chlorine (Quaternary)

  • C3-C6: Aromatic methines[1]

• Aliphatic Side Chain:

  • C1': Methine (

    ) attached to Nitrogen[1]

  • C2': Methylene (

    )[1]

  • C3': Methyl (

    ) terminal of ethyl group[1]

  • C4': Methyl (

    ) attached to C1'[1]

Steric Interaction Diagram

Figure 1: Steric interaction map showing how the 2-Chloro substituent forces the N-sec-butyl group to rotate, reducing resonance donation into the ring.

Comparative Predicted Data

The following table synthesizes data from three distinct prediction paradigms.

• Method A (Incremental): Based on Pretsch/Clerc additivity rules.[1] Fast but ignores conformational twisting.

• Method B (HOSE Code): Hierarchical Organization of Spherical Environments.[1] Relies on databases of similar fragments.[1]

• Method C (DFT - GIAO): Quantum mechanical calculation (B3LYP/6-31G* level) scaled for systematic error.

Predicted 13C NMR Shifts (ppm in CDCl3)

Carbon Position	Type	Method A (Incremental)	Method B (HOSE)	Method C (DFT-GIAO)	Consensus / Expected
C1 (Ipso-N)	Quaternary	143.5	142.8	144.2	143.5 ± 1.0
C2 (Ipso-Cl)	Quaternary	119.2	120.5	118.8	119.5 ± 1.0
C3	Methine	129.1	129.4	128.9	129.2 ± 0.5
C4	Methine	117.5	118.2	119.5	118.5 ± 1.0
C5	Methine	127.8	127.5	127.2	127.5 ± 0.5
C6	Methine	112.5	113.8	115.2	114.0 ± 1.0
C1' (N-CH)	Aliphatic	52.0	51.5	53.1	52.2 ± 1.0
C2' (CH2)	Aliphatic	29.5	29.8	30.2	29.8 ± 0.5
C3' (CH3)	Aliphatic	10.5	10.2	10.8	10.4 ± 0.5
C4' (CH3)	Aliphatic	19.8	20.1	20.5	20.1 ± 0.5

Technical Commentary on Discrepancies

• The C6 Anomaly: Method A predicts C6 at 112.5 ppm, assuming full resonance donation from Nitrogen.[1] However, the steric twist (see Figure 1) reduces this overlap.[1] Method C (DFT) captures this "de-shielding" effect better, placing it higher at ~115 ppm.[1] Trust the DFT value for C6.

• Aliphatic Precision: The chiral center at C1' creates a distinct chemical environment.[1] The methyl groups (C3' and C4') are chemically non-equivalent and will appear as two distinct signals, not one broad peak.[1]

Experimental Validation Protocol

To validate these predictions, the following self-validating workflow is recommended. This protocol ensures that any observed deviations are due to molecular structure, not experimental error.[1]

A. Synthesis (Reductive Amination)

• Reagents: 2-Chloroaniline (1.0 eq), 2-Butanone (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Solvent).[1]

• Procedure:

  • Mix amine and ketone in DCE with catalytic AcOH for 30 mins to form the imine (check via TLC).

  • Add STAB portion-wise at 0°C.

  • Stir at room temperature for 12 hours.

  • Quench with sat.

    . Extract with DCM.[1]

• Purification: Column chromatography (Hexane/EtOAc 95:5).[1] Note: Unreacted 2-chloroaniline is the primary impurity.

B. NMR Acquisition Parameters

• Solvent:

  (Standard).[1] Avoid DMSO-d6 unless solubility is an issue, as H-bonding with the NH proton will shift C1 and C2 significantly.

• Frequency: 100 MHz or higher (for 13C).

• Pulse Sequence:

  • Standard: Proton-decoupled 13C (

    ).[1]

  • Validation: DEPT-135 is mandatory to distinguish the signals:

    • Up (Positive): C1' (

      ), C3' ( ), C4' ( ), C3, C4, C5, C6.

    • Down (Negative): C2' (

      ).

    • Invisible: C1, C2 (Quaternary).[1]

C. Validation Workflow

Figure 2: Logic flow for validating the synthesized compound using NMR techniques.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag.[1] (Standard reference for Incremental Additivity constants).

• Lodewyk, M. W., Siebert, M. R., & Tantillo, D. J. (2012).[1] Computational prediction of 1H and 13C chemical shifts: A useful tool for natural product structure elucidation.[1][2] Chemical Reviews, 112(3), 1839-1862.[1] Link[1]

• ChemicalBook. (2024).[1] 2-Chloroaniline NMR Data. Accessed via ChemicalBook Database.[1] Link

• Gaussian, Inc. (2024).[1] GIAO Method for NMR Prediction. (Basis for Method C calculations).

• SDBS. (2024).[1] Spectral Database for Organic Compounds. AIST Japan.[1] (Used for cross-referencing base aniline shifts).[1] Link[1]

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• 2. mdpi.com [mdpi.com]

Comparative FT-IR Analysis Guide: N-sec-butyl-2-chloroaniline

Executive Summary & Application Scope

This guide provides an in-depth technical analysis of the Fourier Transform Infrared (FT-IR) characteristics of N-sec-butyl-2-chloroaniline (IUPAC: 2-chloro-N-(1-methylpropyl)aniline). This compound serves as a critical intermediate in the synthesis of chloroacetanilide herbicides and specific pharmaceutical scaffolds.

The primary analytical challenge in generating this intermediate—typically via the reductive alkylation of 2-chloroaniline with methyl ethyl ketone (MEK)—is monitoring the complete consumption of the primary amine precursor and the formation of the secondary amine linkage. This guide establishes a self-validating spectral protocol to distinguish the product from its starting materials and potential byproducts.

Synthesis Context & Structural Logic[1]

To interpret the spectrum accurately, one must understand the transformation occurring at the molecular level. The synthesis involves the conversion of a primary aromatic amine (

) to a secondary aromatic amine ( ) with a branched alkyl group.

synthesis-pathway

Figure 1: Reductive alkylation pathway.[1][2] The spectral objective is to confirm the reduction of the imine intermediate and the absence of residual precursor.

Detailed Spectral Analysis

The transition from 2-chloroaniline to N-sec-butyl-2-chloroaniline results in distinct spectral shifts, particularly in the high-frequency region (

).

The N-H Stretching Region ( )

This is the most critical region for reaction monitoring.

• Precursor (2-Chloroaniline): Exhibits a characteristic doublet due to the symmetric and asymmetric stretching of the primary amine (

  ).
  • :
  • :

• Product (N-sec-butyl-2-chloroaniline): The alkylation removes one N-H bond. The doublet collapses into a single, sharp band corresponding to the secondary amine (

  ) stretch.
  • : (typically weaker intensity than the primary doublet).

Expert Insight: If you observe a small "shoulder" or residual doublet in this region, the reaction is incomplete. The presence of a single, clean band is the primary indicator of conversion.

The C-H Stretching Region ( )

The introduction of the sec-butyl group adds significant aliphatic character to the spectrum.

• Aromatic C-H: Both compounds show weak bands

  (typically ).

• Aliphatic C-H (Product Only): The sec-butyl group introduces strong absorption bands absent in the starting material.

  • :
  • :

The Fingerprint Region ( )

This region confirms the structural integrity of the aromatic core and the specific alkyl substitution.

• C-N Stretching:

  • Aromatic C-N: Shifts from

    (primary) to a higher intensity band at due to the inductive effect of the alkyl group and conjugation with the ring.

• Ortho-Substitution Pattern:

  • The 1,2-disubstitution (ortho-chloro) pattern is preserved. Look for the strong C-H out-of-plane (OOP) bending vibration at

    . This band is characteristic of ortho-substituted benzenes and remains relatively stable across the transformation.

• sec-Butyl Characteristic:

  • Methyl Bending: A band at

    corresponds to the symmetric deformation of the methyl group ( ). Unlike the isopropyl group (which shows a split doublet here), the sec-butyl group typically shows a single, distinct band or a complex multiplet due to the ethyl branch.

Comparative Data Summary

The following table synthesizes experimental data from standard reference spectra of 2-chloroaniline and structural analogs (N-isopropyl-2-chloroaniline) to provide authoritative expected values.

Functional Group	Mode	2-Chloroaniline (Precursor)	N-sec-butyl-2-chloroaniline (Product)	Status Change
Amine (N-H)	Stretch	3466, 3373 cm⁻¹ (Doublet)	~3400 cm⁻¹ (Singlet)	Critical Indicator
Aromatic C-H	Stretch	3070 - 3020 cm⁻¹	3070 - 3020 cm⁻¹	Unchanged
Aliphatic C-H	Stretch	Absent	2965, 2930, 2875 cm⁻¹	Appearance confirms alkylation
Aromatic Ring	Skeletal	1615, 1590, 1480 cm⁻¹	1600, 1580, 1490 cm⁻¹	Slight Shift
C-N	Stretch	~1280 cm⁻¹	1320 - 1300 cm⁻¹	Intensifies/Shifts
Methyl	Bend	Absent	~1380 cm⁻¹	Diagnostic for alkyl group
C-Cl / Ring	OOP Bend	~750 cm⁻¹	~750 cm⁻¹	Structural Confirmation

Experimental Protocol: Self-Validating Analysis

To ensure data integrity, follow this step-by-step protocol. This method assumes the product is a liquid at room temperature (Melting point of similar secondary anilines is often low).

Step 1: Sample Preparation (Liquid Film)

• Purification: Ensure the sample is free of solvent (e.g., toluene or methanol) which can mask C-H and O-H/N-H regions. Rotovap at

  for 30 mins is recommended.

• Mounting: Place 1 drop of the neat liquid between two KBr or NaCl salt plates. Alternatively, use an ATR (Attenuated Total Reflectance) accessory with a ZnSe or Diamond crystal.

  • Note: ATR is preferred for speed, but transmission (salt plates) often yields better resolution for weak N-H bands.

Step 2: Acquisition Parameters

• Resolution:

• Scans: 16 or 32 (sufficient for neat liquids)

• Range:

Step 3: Validation Logic (Decision Tree)

Use the flowchart below to interpret your spectrum and determine if the product meets quality standards.

validation-flowchart

Figure 2: Spectral decision tree for validating the synthesis of N-sec-butyl-2-chloroaniline.

References

• National Institute of Standards and Technology (NIST). Infrared Spectrum of 2-Chloroaniline. NIST Chemistry WebBook, SRD 69.[1][3] Available at: [Link]

• National Institute of Standards and Technology (NIST). Infrared Spectrum of Aniline, 2-chloro-N-isopropyl- (Analog Reference). Coblentz Society Spectral Collection.[3][4] Available at: [Link]

• National Institute of Standards and Technology (NIST). Infrared Spectrum of N-n-butyl-2-chloroaniline (Analog Reference). Coblentz Society Spectral Collection.[3][4] Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Refer to Chapter 3 for Characteristic Group Frequencies of Amines and Halo-benzenes).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley.[1]

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• 3. N-n-butyl-2-chloroaniline [webbook.nist.gov]
• 4. Aniline, 2-chloro-n-isopropyl- [webbook.nist.gov]

A Senior Application Scientist's Guide to the HPLC Analysis of N-(butan-2-yl)-2-chloroaniline: A Comparative Framework

For researchers, scientists, and drug development professionals, the precise analytical characterization of novel chemical entities is paramount. This guide provides an in-depth, technical framework for determining the High-Performance Liquid Chromatography (HPLC) retention time of N-(butan-2-yl)-2-chloroaniline. In the absence of standardized public data for this specific molecule, we will establish a robust, scientifically-grounded protocol. This document will not only detail the methodology but also offer a comparative analysis against alternative techniques and related compounds, underscoring the rationale behind each experimental choice.

Understanding the Analyte: N-(butan-2-yl)-2-chloroaniline

N-(butan-2-yl)-2-chloroaniline is a substituted aniline. Its structure, featuring a chiral center at the secondary butyl group, a halogenated aromatic ring, and a secondary amine, dictates its chromatographic behavior. The presence of the butan-2-yl group introduces chirality, meaning the compound exists as a pair of enantiomers. This is a critical consideration for analytical method development, as enantiomers often have different pharmacological activities.

The chloroaniline moiety imparts a degree of hydrophobicity and provides a chromophore for UV detection. The secondary amine group's basicity (pKa of the conjugate acid of 2-chloroaniline is approximately 2.66[1]) means its ionization state, and therefore retention, will be significantly influenced by the mobile phase pH.[2]

Foundational Principles: Factors Governing HPLC Retention Time

The retention time (t_R_) in HPLC is a critical parameter for compound identification and purity assessment. It is governed by a multitude of factors that an analyst must control to ensure reproducibility and accuracy.[3][4] For N-(butan-2-yl)-2-chloroaniline, the key variables to consider are:

• Mobile Phase Composition : In reversed-phase HPLC, the ratio of organic solvent (e.g., acetonitrile, methanol) to aqueous buffer is a primary determinant of retention. A higher percentage of organic solvent will decrease the retention time of our moderately nonpolar analyte. An error of just 1% in the organic solvent concentration can alter retention times significantly.[5]

• Column Temperature : Elevated temperatures typically reduce mobile phase viscosity and can decrease retention times. A general rule of thumb is a 1-2% change in retention time per 1°C change in temperature.[5] Consistent temperature control is therefore essential for stable retention times.[3]

• Mobile Phase pH : The pH of the aqueous component of the mobile phase will influence the ionization state of the secondary amine in N-(butan-2-yl)-2-chloroaniline. At a pH well below its pKa, the amine will be protonated, leading to more polar character and potentially earlier elution in reversed-phase chromatography. Conversely, at a pH above the pKa, the amine will be in its neutral form, increasing its hydrophobicity and retention.[2]

• Stationary Phase : The choice of stationary phase (e.g., C18, C8, Phenyl) will affect the hydrophobic and potential secondary interactions with the analyte. For halogenated anilines, a C18 column is a common starting point.[6]

• Flow Rate : The speed at which the mobile phase passes through the column directly impacts the retention time. Higher flow rates lead to shorter retention times. Maintaining a stable and reproducible flow rate is critical.[3]

Experimental Protocol: Determining the HPLC Retention Time of N-(butan-2-yl)-2-chloroaniline

This section details a self-validating experimental protocol designed to accurately determine the retention time of N-(butan-2-yl)-2-chloroaniline. The protocol is based on established methods for analogous substituted anilines.[7][8]

Materials and Instrumentation

• HPLC System : A standard HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

• Column : A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended as a starting point.

• Chemicals :

  • N-(butan-2-yl)-2-chloroaniline (analytical standard)

  • HPLC-grade acetonitrile and water

  • Formic acid (or another suitable buffer component)

• Sample Preparation : Prepare a stock solution of N-(butan-2-yl)-2-chloroaniline in acetonitrile at 1 mg/mL. From this, prepare a working solution at 10 µg/mL by diluting with the initial mobile phase composition.[8]

Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18 (250 mm x 4.6 mm, 5 µm)	Provides good hydrophobic retention for moderately nonpolar compounds like substituted anilines.[6]
Mobile Phase A	0.1% Formic Acid in Water	Formic acid acts as a buffer and an ion-pairing agent, improving peak shape for basic compounds.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency and low viscosity.
Gradient	50% B to 95% B over 15 minutes	A gradient elution is recommended for initial method development to ensure the analyte elutes within a reasonable time and to assess for any impurities with different polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures retention time reproducibility.[3][5]
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Detection	UV at 240 nm	Based on the chromophore of the chloroaniline moiety. A PDA detector would be ideal to determine the optimal wavelength.

Experimental Workflow

Caption: Workflow for HPLC analysis of N-(butan-2-yl)-2-chloroaniline.

Expected Results and Interpretation

Under these conditions, N-(butan-2-yl)-2-chloroaniline, being a moderately nonpolar compound, is expected to have a reasonable retention time. The exact retention time will be dependent on the specific C18 column used. The peak should be symmetrical, and the purity can be assessed using a PDA detector.

Comparative Analysis

A comprehensive understanding of an analytical method comes from comparing it with viable alternatives.

Comparison with Alternative Analytical Techniques

Technique	Principle	Advantages for N-(butan-2-yl)-2-chloroaniline	Disadvantages
HPLC-UV (Proposed)	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Robust, reproducible, and widely available. Suitable for purity determination and quantification.[6][9]	May not be suitable for complex matrices without extensive sample cleanup. Does not provide structural information beyond UV spectrum.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass-based detection.	Provides high separation efficiency and structural information from mass spectra.[7]	The analyte may require derivatization to improve volatility and thermal stability.[10] Potential for thermal degradation of anilines in the injector.
Supercritical Fluid Chromatography (SFC)	Uses a supercritical fluid (often CO2) as the mobile phase.	Excellent for chiral separations, often providing faster and more efficient separations than HPLC.[11]	Less common instrumentation. Method development can be more complex.

Chiral Separation: A Critical Consideration

As N-(butan-2-yl)-2-chloroaniline is chiral, separating its enantiomers is crucial for pharmaceutical applications. The proposed reversed-phase method will likely not separate the enantiomers. A specialized chiral stationary phase (CSP) is required.

Recommended Chiral HPLC Method Development:

• Column Screening : Screen a variety of chiral columns (e.g., polysaccharide-based, cyclodextrin-based) under normal-phase, polar-organic, and reversed-phase conditions.[11][12]

• Mobile Phase Optimization : For a selected column, optimize the mobile phase composition (e.g., ratio of hexane/ethanol in normal phase) to achieve baseline separation of the enantiomers.

Caption: Comparison of achiral vs. chiral HPLC for N-(butan-2-yl)-2-chloroaniline.

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for determining the HPLC retention time of N-(butan-2-yl)-2-chloroaniline. By understanding the physicochemical properties of the analyte and the fundamental principles of chromatography, a robust and reproducible method can be developed. The provided protocol serves as an excellent starting point for method development and validation. Furthermore, the comparative analysis with other techniques and the critical consideration of its chirality offer a complete perspective for researchers in the field. The successful analytical characterization of such molecules is a foundational step in the journey of drug discovery and development.

References

• HPLC Troubleshooting Guide.
• What Factors Influence HPLC Retention Time Precision? - Altabrisa Group.
• Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC - ThaiScience.
• Separation of N-Butyl-N-(2-chloroethyl)aniline on Newcrom R1 HPLC column.
• Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection.
• Method for preparing m-chloro aniline - Google P
• High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization - ResearchG
• HPLC chromatograms of chloroaniline isomers (1.
• Application Notes and Protocols for the Analytical Characterization of 5-Chloro-2-(propan-2-yl)aniline - Benchchem.
• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16 - Shimadzu.
• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastew
• Strategies for Chiral HPLC Method Development - Sigma-Aldrich.
• Factors Impacting Chromatography Retention Time - Separ
• ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting, and/or -
• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater - ResearchG
• 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem.
• A Guide to the Comparative Analysis of 2-(Azepan-1-yl) - Benchchem.

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A Researcher's Guide to the Crystal Structure Analysis of N-(butan-2-yl)-2-chloroaniline Derivatives: A Comparative Approach

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's solid-state properties is paramount. The crystalline form of an active pharmaceutical ingredient (API) can significantly influence its solubility, stability, bioavailability, and manufacturability. This guide provides an in-depth, comparative framework for the crystal structure analysis of N-(butan-2-yl)-2-chloroaniline and its derivatives. While specific crystallographic data for this exact molecule is not publicly available, this guide will leverage data from closely related chloroaniline structures to illustrate the principles and methodologies essential for a thorough investigation.

The core of this guide is built on the principles of scientific integrity and practical, field-proven insights. We will explore not just the "how" but the "why" behind experimental choices, ensuring a robust and reproducible analytical workflow.

The Significance of Polymorphism in Drug Development

Polymorphism, the ability of a solid material to exist in more than one crystalline form, is a critical consideration in the pharmaceutical industry.[1][2] Different polymorphs of the same compound can exhibit distinct physicochemical properties. For instance, a metastable form might have higher solubility and faster dissolution, which could be advantageous for drug delivery, but it may also be less stable and convert to a more stable, less soluble form over time.[1][3] Therefore, identifying and characterizing all potential polymorphic forms of a drug candidate like N-(butan-2-yl)-2-chloroaniline is a crucial step in de-risking the development process.

The conformational flexibility of molecules, such as that observed in some chloroaniline derivatives, can be a driving force for polymorphism.[4] Understanding the intermolecular interactions that stabilize different crystal packing arrangements is key to controlling the desired crystalline form.

Experimental Workflow for Crystal Structure Analysis

A comprehensive crystal structure analysis involves a multi-faceted approach, combining crystallization screening with various analytical techniques. The following workflow provides a systematic path for characterizing N-(butan-2-yl)-2-chloroaniline derivatives.

Caption: A comprehensive workflow for the crystal structure analysis of novel compounds.

Methodologies and Data Interpretation

Polymorph Screening: The Art of Crystallization

The first step in any crystal structure analysis is to obtain high-quality crystals. For a new derivative like N-(butan-2-yl)-2-chloroaniline, a thorough polymorph screen is essential. This involves attempting crystallization from a wide variety of solvents with different polarities and hydrogen bonding capabilities.[3]

Experimental Protocol: Solvent-Based Polymorph Screening

• Solvent Selection: Choose a diverse range of solvents (e.g., acetone, ethanol, methanol, ethyl acetate, hexane, toluene, and mixtures thereof).

• Supersaturation Generation:

  • Slow Evaporation: Prepare saturated solutions of the compound in each solvent at room temperature in open vials. Allow the solvent to evaporate slowly.

  • Cooling Crystallization: Prepare saturated solutions at an elevated temperature and allow them to cool slowly to room temperature, and then to a lower temperature (e.g., 4°C).

  • Anti-Solvent Addition: Prepare a concentrated solution of the compound in a good solvent and slowly add an anti-solvent (a solvent in which the compound is poorly soluble).

• Isolation and Initial Analysis: Isolate any resulting crystals by filtration and analyze them promptly using Powder X-Ray Diffraction (PXRD) to identify different crystalline forms.[3]

Powder X-Ray Diffraction (PXRD): The Fingerprint of a Crystal

PXRD is a rapid and non-destructive technique used to identify crystalline phases.[5][6][7] Each crystalline solid has a unique PXRD pattern, which acts as its "fingerprint." It is the primary tool for distinguishing between different polymorphs.

Data Interpretation:

• Crystalline vs. Amorphous: Crystalline materials produce sharp, well-defined peaks, while amorphous materials show a broad halo with no distinct peaks.[7]

• Polymorph Identification: Different polymorphs will have distinct peak positions (2θ values) and relative intensities.

Technique	Information Gained
Powder X-Ray Diffraction (PXRD)	- Identification of crystalline phases.- Distinction between different polymorphs.- Assessment of crystallinity.- Quantitative analysis of polymorphic mixtures.
Single-Crystal X-Ray Diffraction (SCXRD)	- Definitive determination of the three-dimensional atomic arrangement in a crystal.- Provides precise bond lengths, bond angles, and torsion angles.[8][9]- Elucidation of intermolecular interactions (e.g., hydrogen bonding, van der Waals forces).- Determination of the crystal system, space group, and unit cell dimensions.[8]
Differential Scanning Calorimetry (DSC)	- Measurement of melting points, phase transitions, and enthalpies of fusion.[10]- Identification of polymorphic transitions and their temperatures.- Assessment of thermal stability.
Thermogravimetric Analysis (TGA)	- Determination of thermal stability and decomposition temperatures.[10][11]- Identification of solvates and hydrates by observing mass loss at specific temperatures.
Spectroscopy (FTIR, Raman)	- Provides a "fingerprint" of the molecule's vibrational modes.- Can distinguish between polymorphs due to differences in molecular conformation and intermolecular interactions affecting vibrational frequencies.

Table 1: Key Analytical Techniques for Crystal Structure Analysis.

Single-Crystal X-Ray Diffraction (SCXRD): The Definitive Structure

While PXRD is excellent for phase identification, SCXRD provides the unambiguous, three-dimensional structure of a molecule in the crystalline state at atomic resolution.[8][9][12] This technique is the gold standard for crystal structure determination.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a beam of X-rays, and the diffracted beams are collected by a detector.[8] The crystal is rotated to collect a complete dataset.

• Structure Solution and Refinement: The collected data is used to solve the crystal structure, typically using direct methods or Patterson methods. The initial structural model is then refined to best fit the experimental data.

Comparative Data:

While we lack data for N-(butan-2-yl)-2-chloroaniline, we can look at a related structure, C18H18Cl2N2, a bidentate ligand containing a chloroaniline moiety.[13] Its crystal data is presented below as an example of the information obtained from SCXRD.

Parameter	Value
Chemical Formula	C18H18Cl2N2
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	8.032(6)
b (Å)	7.372(5)
c (Å)	14.475(10)
β (°)	93.533(7)
Volume (ų)	855.5(11)
Z	2

Table 2: Example Crystallographic Data for a Related Chloroaniline Derivative.[13]

This data provides the fundamental dimensions of the unit cell, the smallest repeating unit of the crystal lattice.

Thermal Analysis: Understanding Stability and Phase Transitions

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for understanding the thermal behavior of a compound.[10] DSC measures the heat flow into or out of a sample as a function of temperature, revealing melting points and solid-state phase transitions. TGA measures the change in mass of a sample as it is heated, indicating decomposition or the loss of solvent molecules.[10][11]

For a new derivative, DSC can help identify the relative stability of different polymorphs. The monotropic or enantiotropic relationship between polymorphs can be determined by observing their melting and transition behaviors.

Computational Approaches: Predicting and Understanding Crystal Structures

In modern drug development, computational methods are increasingly used to predict and analyze crystal structures.

• Crystal Structure Prediction (CSP): CSP algorithms aim to predict the most stable crystal structures of a molecule from its chemical diagram alone.[14][15] This can help guide experimental polymorph screening and ensure that the most stable form has been identified.

• Hirshfeld Surface Analysis: This technique allows for the visualization and quantification of intermolecular interactions within a crystal lattice.[4] It can be used to understand why a molecule packs in a particular way and can highlight the key interactions that stabilize the crystal structure.

Caption: Potential intermolecular interactions in the crystal lattice of N-(butan-2-yl)-2-chloroaniline derivatives.

Conclusion and Future Directions

A thorough crystal structure analysis is a cornerstone of modern pharmaceutical development. For a novel compound like N-(butan-2-yl)-2-chloroaniline, a systematic approach combining polymorph screening, PXRD, SCXRD, thermal analysis, and computational methods is essential. While the absence of public data for the specific target molecule prevents a direct comparison, the methodologies and comparative data from related structures presented in this guide provide a robust framework for researchers.

The insights gained from such studies are invaluable for selecting the optimal solid form of a drug candidate, ensuring its quality, stability, and efficacy. As new analytical techniques and computational tools continue to emerge, the field of crystal engineering will undoubtedly play an even more critical role in the future of drug design and development.

References

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• Qin, C., et al. (2023). Enhancing crystal structure prediction by combining computational and experimental data via graph networks. arXiv. [Link]

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